Cas no 62921-39-5 (Oxazole, 4-(4-methoxyphenyl)-2-phenyl-)

Oxazole, 4-(4-methoxyphenyl)-2-phenyl- structure
62921-39-5 structure
Product Name:Oxazole, 4-(4-methoxyphenyl)-2-phenyl-
CAS No:62921-39-5
MF:C16H13NO2
MW:251.279924154282
CID:428733
PubChem ID:12330178
Update Time:2025-04-19

Oxazole, 4-(4-methoxyphenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 4-(4-methoxyphenyl)-2-phenyl-
    • 4-(4-methoxyphenyl)-2-phenyl-1,3-oxazole
    • DTXSID00490422
    • 62921-39-5
    • Inchi: 1S/C16H13NO2/c1-18-14-9-7-12(8-10-14)15-11-19-16(17-15)13-5-3-2-4-6-13/h2-11H,1H3
    • InChI Key: HSUPDPKVVOMYCT-UHFFFAOYSA-N
    • SMILES: O1C=C(C2C=CC(=CC=2)OC)N=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 251.09469
  • Monoisotopic Mass: 251.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 35.3Ų

Experimental Properties

  • PSA: 35.26
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